Cas no 1945997-80-7 (tert-butyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 1945997-80-7
• MF: C₈H₁₃N₃O₂S₂
• MW: 247.337718725204
• CID: 5673996
• PubChem ID: 20624483
• Update Time: 2025-10-28

tert-butyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26666343
• 1945997-80-7
• tert-butyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

• Inchi： 1S/C8H13N3O2S2/c1-8(2,3)13-7(12)11(4)5-9-10-6(14)15-5/h1-4H3,(H,10,14)
• InChI Key： SBOFGAKQSVBEGU-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(C)C(=O)OC(C)(C)C)=S

Computed Properties

• Exact Mass: 247.04491901g/mol
• Monoisotopic Mass: 247.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on tert-butyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

tert-butyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 1945997-80-7) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used as pesticides, herbicides, and in the synthesis of pharmaceutical agents. The thiadiazole ring system in this molecule is particularly noteworthy, as it contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery and agrochemicals. The 5-sulfanyl-1,3,4-thiadiazol-2-yl group in this compound has been shown to exhibit remarkable biological activity, including antimicrobial and antifungal properties. Researchers have also explored its potential as a precursor for more complex molecules with enhanced bioavailability and efficacy.

The synthesis of tert-butyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The use of methylating agents and thiadiazole intermediates plays a crucial role in achieving the desired product. This compound's stability under various conditions has been extensively studied, making it a valuable intermediate in the production of specialized chemicals.

In terms of applications, this compound has shown promise in the development of herbicides and fungicides, particularly due to its ability to inhibit key enzymatic pathways in plant pathogens. Its carbamate group is known for its effectiveness in controlling pests and diseases in agricultural settings. Additionally, ongoing research is exploring its potential as a building block for more sophisticated pharmaceutical compounds.

From an environmental perspective, the degradation pathways of tert-butyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate have been studied to assess its impact on ecosystems. Initial findings suggest that it undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment. However, further studies are required to fully understand its long-term effects.

The structural versatility of this compound makes it an attractive candidate for further exploration in both academic and industrial settings. Its combination of a thiadiazole ring with a tert-butyl carbamate group offers a unique platform for functionalization and modification. As research continues to uncover new applications and properties, this compound is poised to play a significant role in advancing chemical science.

In conclusion, tert-butyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 1945997-80-7) is a versatile and intriguing molecule with diverse applications across multiple fields. Its chemical structure, biological activity, and synthetic potential make it a subject of ongoing interest for researchers worldwide.